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Compound of Interest

Compound Name: 2,4-Dimethylhexane

Cat. No.: B165551 Get Quote

Application Notes and Protocols for 2,4-
Dimethylhexane
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,4-
Dimethylhexane in a laboratory setting. Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of research activities.

Chemical and Physical Properties
2,4-Dimethylhexane is a flammable, colorless liquid.[1] It is important to be aware of its

physical and chemical properties to handle it safely.
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Property Value Reference

Molecular Formula C8H18 [1]

Molecular Weight 114.23 g/mol [1][2]

Boiling Point 109 °C [3]

Flash Point 22.22 °C (72.00 °F) [4]

Vapor Pressure 30.4 mmHg @ 25 °C [1][4]

Specific Gravity 0.697 - 0.703 @ 25 °C [4]

Refractive Index 1.390 - 1.396 @ 20 °C [4]

Flammability
Highly flammable liquid and

vapor
[1][5][6][7]

Hazard Identification
2,4-Dimethylhexane is classified as a hazardous substance.[1][5][6] Key hazards include:

Flammability: Highly flammable liquid and vapor.[1][5][6][7] Vapors can form explosive

mixtures with air and may travel to an ignition source and flash back.[5][8]

Health Hazards:

May be fatal if swallowed and enters airways (aspiration hazard).[1][6]

Causes skin irritation.[1][6]

May cause drowsiness or dizziness.[1][6]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[5][6]

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling 2,4-Dimethylhexane to minimize

exposure risk.[9][10]
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PPE Category Specification

Eye/Face Protection

Chemical safety goggles or a face shield where

splashing is possible. Must comply with OSHA

29 CFR 1910.133 or European Standard

EN166.[5]

Skin Protection

Chemical-resistant gloves (e.g., Nitrile rubber

with a minimum layer thickness of 0.4 mm).[7] A

lab coat or chemical-resistant suit should be

worn.[9][11]

Respiratory Protection

Use in a well-ventilated area. If exposure limits

are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[5]

Experimental Protocols: Handling and Storage
Handling Protocol
Objective: To ensure the safe handling of 2,4-Dimethylhexane during laboratory procedures.

Methodology:

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[5][7]

Ensure an eyewash station and safety shower are readily accessible.

Remove all potential ignition sources from the work area (e.g., open flames, hot surfaces,

sparks).[5][7]

Use explosion-proof electrical, ventilating, and lighting equipment.[5][12]

Ground and bond containers and receiving equipment to prevent static discharge.[5][7]

Use only non-sparking tools.[5][12]
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Dispensing:

Wear appropriate PPE as outlined in Section 3.0.

Slowly open the container to release any pressure buildup.

Carefully pour or pipette the required amount of 2,4-Dimethylhexane, avoiding splashes.

Keep the container tightly closed when not in use.[5][7]

Post-Handling:

Wash hands thoroughly with soap and water after handling.[7]

Decontaminate any surfaces that may have come into contact with the chemical.

Properly dispose of any contaminated materials as hazardous waste.[5][6]

Storage Protocol
Objective: To ensure the safe storage of 2,4-Dimethylhexane to prevent accidents and

maintain chemical stability.

Methodology:

Storage Location:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][12]

Keep away from heat, sparks, and open flames.[5][7]

Store in a locked cabinet to prevent unauthorized access.[5][6]

Do not store in direct sunlight or near heat sources like ovens or steam pipes.[13]

Container Requirements:

Use the original container or a compatible, properly labeled secondary container.
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Ensure containers are in good condition and free from leaks.

Segregation:

Store away from incompatible materials, such as strong oxidizing agents.

Emergency Procedures
Spill Cleanup Protocol
Objective: To safely clean up a spill of 2,4-Dimethylhexane, minimizing exposure and

environmental contamination.

Methodology:

Immediate Actions:

Evacuate non-essential personnel from the spill area.

Eliminate all ignition sources.[8]

Increase ventilation in the area.[14]

Containment:

Wearing appropriate PPE, contain the spill using an inert absorbent material such as sand,

vermiculite, or commercial sorbent pads.[5][8] Create a dike around the spill to prevent it

from spreading.[14][15]

Cleanup:

Carefully collect the absorbed material using non-sparking tools and place it into a

suitable, labeled, and sealed container for hazardous waste disposal.[5][8][15]

Decontamination:

Clean the spill area with soap and water.[16]

Dispose of all contaminated cleaning materials as hazardous waste.[15]
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First Aid Measures
Objective: To provide immediate care to an individual exposed to 2,4-Dimethylhexane.

Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration or oxygen. Seek immediate medical

attention.[5][17]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of soap and water for

at least 15 minutes.[5][17] If skin irritation

persists, seek medical attention.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing.[5] Seek medical attention if irritation

persists.[5]

Ingestion

Do NOT induce vomiting.[5][6] If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention or call a poison

control center.[5][17]

Waste Disposal
Dispose of 2,4-Dimethylhexane and any contaminated materials in accordance with local,

state, and federal regulations.[5][6] Contact your institution's environmental health and safety

department for specific guidance.

Workflow Diagram
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Caption: Safe handling workflow for 2,4-Dimethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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